Cas no 130812-05-4 (Cirramycin A1,6-(carboxymethyl)-6-de(2-oxoethyl)- (9CI))

• Product Name: Cirramycin A1,6-(carboxymethyl)-6-de(2-oxoethyl)- (9CI)
• CAS No: 130812-05-4
• MF: C₃₁H₅₁NO₁₀
• MW: 597.737350702286
• CID: 190453
• PubChem ID: 6444169
• Update Time: 2025-04-19

Cirramycin A1,6-(carboxymethyl)-6-de(2-oxoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cirramycin A1,6-(carboxymethyl)-6-de(2-oxoethyl)- (9CI)
• 2-[(14E)-9-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetic acid
• Antibiotic 6108B
• 130812-05-4
• Cirramycin A1, 19-carboxy-19-de(oxomethyl)-
• 6108B

• Inchi： 1S/C31H51NO10/c1-9-24-19(5)29-31(6,42-29)11-10-22(33)16(2)12-20(14-25(35)36)28(18(4)23(34)15-26(37)40-24)41-30-27(38)21(32(7)8)13-17(3)39-30/h10-11,16-21,23-24,27-30,34,38H,9,12-15H2,1-8H3,(H,35,36)/b11-10+
• InChI Key： LRRXBONPQFMFIU-ZHACJKMWSA-N
• SMILES： O1C2(C=CC(C(C)CC(CC(=O)O)C(C(C)C(CC(=O)OC(CC)C(C)C12)O)OC1C(C(CC(C)O1)N(C)C)O)=O)C |t:2|

Computed Properties

• Exact Mass: 597.35143
• Monoisotopic Mass: 597.351297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 987
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 0.1

Experimental Properties

• Density: 1.21
• Boiling Point: 771.7°C at 760 mmHg
• Flash Point: 420.5°C
• Refractive Index: 1.541
• PSA: 155.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides